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Compound of Interest

Compound Name:
2,4,6-trimethoxyaniline

Hydrochloride

Cat. No.: B012728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures

for 2,4,6-trimethoxyaniline hydrochloride. Due to the limited availability of specific safety

data for the hydrochloride salt, this guide incorporates information on 2,4,6-trimethoxyaniline

(the free base) and the structurally related compound 2,4,6-trimethylaniline, which serves as a

surrogate for assessing potential hazards. All data should be interpreted with caution and used

in the context of a thorough risk assessment for any specific laboratory or manufacturing

process.

Hazard Identification and Classification
2,4,6-Trimethoxyaniline is classified as a hazardous substance. The primary health concerns

include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] It is also

harmful if swallowed.[1][2] While specific carcinogenicity data for 2,4,6-trimethoxyaniline is not

readily available, the structurally similar 2,4,6-trimethylaniline has undergone testing with some

evidence of carcinogenic effects in animal studies.[3] Therefore, it is prudent to handle 2,4,6-
trimethoxyaniline hydrochloride with the assumption of potential long-term health effects.

GHS Hazard Statements for 2,4,6-Trimethoxyaniline:

H302: Harmful if swallowed.[2]
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,4,6-trimethoxyaniline is crucial for safe

handling and storage.

Property Value Source

Molecular Formula C9H13NO3 [4][5][6]

Molecular Weight 183.20 g/mol [5][6]

Appearance
Dark purple to black solid

(<29°C), Liquid (>31°C)
[4]

Melting Point 29-31 °C [4]

Boiling Point 125-127 °C at 0.8 Torr [4]

pKa 5.08 ± 0.10 (Predicted) [4]

Toxicological Data
Quantitative toxicological data for 2,4,6-trimethoxyaniline is limited. The following data for the

surrogate compound, 2,4,6-trimethylaniline, provides an indication of its potential toxicity.
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Test Species Route Value Source

LD50 Rat Oral 743 mg/kg [3]

LD50 Mouse Oral 590 mg/kg [3]

LC50 Mouse Inhalation 290 mg/m³/2h [3]

LD (Lethal Dose) Rabbit Subcutaneous 0.22 mg/kg [3]

Skin Irritation Rabbit Dermal
20 mg/24h -

Moderate
[3]

Eye Irritation Rabbit Dermal
20 mg/24h -

Moderate
[3]

Long-term feeding studies with 2,4,6-trimethylaniline hydrochloride in rats have shown

increased incidences of liver, lung, and stomach tumors.[3]

Experimental Protocols
While specific experimental protocols for the safety testing of 2,4,6-trimethoxyaniline
hydrochloride were not found in the public domain, the methodologies would be analogous to

those used for similar aromatic amines. The carcinogenicity studies on 2,4,6-trimethylaniline

hydrochloride provide a general framework.

Example: Chronic Toxicity and Carcinogenicity Study (based on 2,4,6-trimethylaniline

hydrochloride studies)

Objective: To assess the long-term toxicity and carcinogenic potential of the test substance

when administered orally to rodents.

Test System: Male and female rats (e.g., Sprague-Dawley) and mice (e.g., CD-1).

Methodology:

Groups of animals are administered the test substance in their diet at various dose levels

for a significant portion of their lifespan (e.g., 18-24 months).[3]

A control group receives the same diet without the test substance.
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Animals are observed daily for clinical signs of toxicity. Body weight and food consumption

are monitored regularly.

Hematological and clinical chemistry parameters are evaluated at specified intervals.

At the end of the study, all animals are subjected to a full necropsy, and organs and

tissues are examined histopathologically for evidence of neoplastic and non-neoplastic

changes.

Statistical analysis is performed to determine the significance of any observed effects.

Safe Handling and Storage
A systematic approach to handling and storage is essential to minimize exposure and ensure a

safe working environment.

Receiving and Storage Handling and Use Waste and Disposal
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Store in a Cool, Dry, Well-Ventilated Area
If Intact

Don Appropriate PPE
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and Work Surfaces
After Use Collect Waste in

Labeled Containers
Dispose as

Hazardous Waste

Click to download full resolution via product page

Diagram 1: Safe Handling Workflow for 2,4,6-Trimethoxyaniline Hydrochloride.

Key Handling and Storage Recommendations:

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[7]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety

goggles, and a lab coat.[3][7]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work

area.[1]
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Storage: Store in a tightly closed container in a cool, dry, and dark place.[5] Keep away from

incompatible materials such as strong oxidizing agents.[1][7]

Spills: In case of a spill, evacuate the area, wear appropriate PPE, and cover the spill with an

inert absorbent material.[8] Collect the material in a sealed container for disposal as

hazardous waste.[8]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Inhalation Skin Contact Eye Contact Ingestion
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Seek Medical Attention
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Seek Medical Attention
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Diagram 2: First Aid Procedures for Exposure to 2,4,6-Trimethoxyaniline Hydrochloride.

First Aid Procedures Summary:
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Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing.[1] Seek medical attention if they feel unwell.[1]

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area with

plenty of soap and water.[1] Get medical attention if skin irritation occurs.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[7] Remove contact lenses if

present and easy to do so. Continue rinsing.[7] Seek immediate medical attention.[7]

Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[7] Call a poison center or

doctor immediately.[7]

Disposal Considerations
2,4,6-Trimethoxyaniline hydrochloride and any contaminated materials should be disposed

of as hazardous waste in accordance with local, state, and federal regulations.[1] Do not allow

the chemical to enter drains or waterways.[9]

Disclaimer: This guide is intended for informational purposes only and does not substitute for a

comprehensive Safety Data Sheet (SDS) or a formal risk assessment. Always consult the most

current SDS for 2,4,6-trimethoxyaniline or a closely related compound from your supplier

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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